3-(2,4-Dichlorophenyl)aniline

• Molecular Formula: C12H9Cl2N
• Molecular Weight: 238.11 g/mol
• IUPAC Name: 3-(2,4-dichlorophenyl)aniline
• InChI: InChI=1S/C12H9Cl2N/c13-9-4-5-11(12(14)7-9)8-2-1-3-10(15)6-8/h1-7H,15H2
• InChI Key: LKLCFYKXRSIZPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=C(C=C(C=C2)Cl)Cl

Description

3-(2,4-Dichlorophenyl)aniline is a useful research compound. Its molecular formula is C12H9Cl2N and its molecular weight is 238.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

2.0 g (10.4 mmol) of 2,4-dichlorophenylboronic acid, 2.4 g (11.0 mmol) of 3-iodoaniline, 3.2 g (30.0 mmol) of sodium carbonate and 1.6 g (1.4 mmol) of tetrakis(triphenylphosphine) palladium were added to a solvent mixture of 70 ml of toluene, 30 ml of ethanol and 30 ml of water, and the reaction was carried out under reflux with heating for 2 hours. The reaction mixture was poured into ice-cold water and extracted with toluene. The toluene layer was washed with water twice and dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure to obtain 0.9 g of 3-(2,4-dichlorophenyl)aniline (yield 36.0%), which was used in Example 9 as the starting material.

Synthesis routes and methods II

Procedure details